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Compound of Interest

Compound Name: Diisopropanolamine

Cat. No.: B056660 Get Quote

For immediate release: This document provides essential safety and logistical information for

the proper disposal of diisopropanolamine (DIPA), ensuring the safety of laboratory personnel

and compliance with environmental regulations. This guide is intended for researchers,

scientists, and drug development professionals who handle this chemical.

Immediate Safety and Handling Precautions
Diisopropanolamine is a combustible substance that can cause serious eye irritation.[1] In

case of exposure, immediate and thorough rinsing with water is crucial.[2][3][4] Always handle

DIPA in a well-ventilated area and wear appropriate personal protective equipment (PPE),

including safety goggles with side protection, chemical-resistant gloves, and protective clothing.

[1][2] Facilities should be equipped with an eyewash station and a safety shower.[2]

Upon heating or burning, DIPA can decompose and produce toxic nitrogen oxide gases.[3][5] It

is a medium-strong base and reacts with strong acids and violently with strong oxidants, which

can create a fire and explosion hazard.[3][5] Therefore, it must be stored away from

incompatible materials such as strong acids, strong oxidizing agents, acid anhydrides, acid

chlorides, and isocyanates.[3][4][5] Store the chemical in a cool, dry, well-ventilated area in a

tightly closed container.[2][3][5]

Step-by-Step Disposal Procedure
The proper disposal of diisopropanolamine is critical to ensure safety and environmental

protection. The following steps provide a clear workflow for its disposal.
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Waste Identification and Classification:

Chemical waste generators are responsible for determining if the discarded chemical is

classified as hazardous waste.[4]

Consult local, regional, and national hazardous waste regulations to ensure complete and

accurate classification.[4] Diisopropanolamine and its container must be disposed of as

hazardous waste.[6]

Collection and Storage of Waste:

Collect waste diisopropanolamine in a suitable, clean, dry, and properly labeled, closed

container.[2]

Store the waste container in a designated, well-ventilated area, away from incompatible

materials.

Accidental Spill Management:

In the event of a spill, immediately clean it up, observing all safety precautions.[2]

For liquid spills, absorb with an inert material such as sand, diatomaceous earth, or a

universal binding agent.[6][1]

For solid spills, moisten the material with water to prevent dusting before transferring it to

a suitable container.[5][7]

Ensure the affected area is well-ventilated.[6][1]

Wash all contaminated surfaces with a strong soap and water solution.[7]

Contaminated clothing and absorbent materials should be sealed in a vapor-tight plastic

bag for disposal.[7]

Avoid runoff into storm sewers and ditches that lead to waterways.[2]

Final Disposal:
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Dispose of the waste container's contents in accordance with all applicable local, regional,

national, and international regulations.[6]

Do not empty into drains.[6]

Engage a licensed chemical waste disposal company to handle the final disposal.

Quantitative Data Summary
The following table summarizes key quantitative data for diisopropanolamine, primarily

sourced from safety data sheets.

Property Value

Flash Point 126 °C / 258.8 °F[2][4]

Autoignition Temperature 370 °C / 698 °F[2][4]

Lower Explosion Limit 1.10%[4]

Upper Explosion Limit 5.40%[4]

Water Solubility 870 g/L (at 20°C)[2]

Oral LD50 (rat) 4765 mg/kg[2]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of

diisopropanolamine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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